Cas no 60137-37-3 (4,6-Dimethylpyrimidine-2-carbohydrazide)

• Product Name: 4,6-Dimethylpyrimidine-2-carbohydrazide
• CAS No: 60137-37-3
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 1092154
• PubChem ID: 5085288
• Update Time: 2025-07-16

4,6-Dimethylpyrimidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethylpyrimidine-2-carbohydrazide
• CHEMBL4864155
• 60137-37-3
• A923430
• SB86593
• 2-Pyrimidinecarboxylic acid, 4,6-dimethyl-, hydrazide
• Oprea1_695939

• MDL： MFCD00508243
• Inchi： 1S/C7H10N4O/c1-4-3-5(2)10-6(9-4)7(12)11-8/h3H,8H2,1-2H3,(H,11,12)
• InChI Key： HCQZMQYIWMZKGD-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(C)=CC(C)=N1)NN

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.9Ų

4,6-Dimethylpyrimidine-2-carbohydrazide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4,6-Dimethylpyrimidine-2-carbohydrazide

4,6-Dimethylpyrimidine-2-carbohydrazide (CAS No. 60137-37-3): A Comprehensive Overview

4,6-Dimethylpyrimidine-2-carbohydrazide (CAS No. 60137-37-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and carbohydrazide functional group, has garnered attention for its potential therapeutic properties and as a building block in the synthesis of more complex molecules.

The chemical structure of 4,6-Dimethylpyrimidine-2-carbohydrazide consists of a pyrimidine ring substituted with methyl groups at the 4 and 6 positions, and a carbohydrazide moiety attached to the 2-position. This configuration imparts specific chemical and biological properties that make it an attractive candidate for various research applications.

In recent years, the study of 4,6-Dimethylpyrimidine-2-carbohydrazide has expanded significantly, driven by its potential in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. Studies have shown that compounds derived from 4,6-Dimethylpyrimidine-2-carbohydrazide exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.

Beyond antiviral applications, 4,6-Dimethylpyrimidine-2-carbohydrazide has also been explored for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry highlights the compound's ability to inhibit key inflammatory mediators, making it a promising lead for the development of new anti-inflammatory drugs. The mechanism of action involves the modulation of cytokine production and the inhibition of nuclear factor-kappa B (NF-κB) activation.

The synthetic versatility of 4,6-Dimethylpyrimidine-2-carbohydrazide is another factor contributing to its importance in medicinal chemistry. The carbohydrazide functional group can undergo various chemical transformations, such as condensation reactions with aldehydes or ketones to form hydrazones or oximes. These derivatives can be further modified to introduce additional functional groups, thereby expanding the chemical space and potential biological activities of the resulting molecules.

In addition to its direct therapeutic applications, 4,6-Dimethylpyrimidine-2-carbohydrazide serves as a valuable tool in chemical biology studies. Its ability to selectively interact with specific biological targets allows researchers to probe cellular processes and signaling pathways. For instance, it has been used in high-throughput screening assays to identify novel protein-protein interactions and enzyme inhibitors.

The safety profile of 4,6-Dimethylpyrimidine-2-carbohydrazide is an important consideration for its use in pharmaceutical research. Preclinical studies have demonstrated that it exhibits low toxicity and good metabolic stability, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

The environmental impact of 4,6-Dimethylpyrimidine-2-carbohydrazide is another area of interest. Green chemistry principles are increasingly being applied to the synthesis and use of chemical compounds to minimize environmental harm. Efforts are underway to develop more sustainable synthetic routes for this compound, focusing on reducing waste generation and energy consumption.

In conclusion, 4,6-Dimethylpyrimidine-2-carbohydrazide (CAS No. 60137-37-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an important molecule for the development of new therapeutic agents and as a tool for advancing our understanding of biological systems. Ongoing research continues to uncover new possibilities for this intriguing compound.